Cas no 2385525-22-2 (Tert-butyl cubane-1-carboxylate)

• Product Name: Tert-butyl cubane-1-carboxylate
• CAS No: 2385525-22-2
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• MDL: MFCD31697906
• CID: 5656269
• PubChem ID: 163335605
• Update Time: 2025-10-17

Tert-butyl cubane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl cubane-1-carboxylate
• EN300-27701182
• 2385525-22-2
• Tert-butyl cubane-1-carboxylate

• MDL： MFCD31697906
• Inchi： 1S/C13H16O2/c1-12(2,3)15-11(14)13-8-5-4-6(8)10(13)7(4)9(5)13/h4-10H,1-3H3
• InChI Key： STGAQRSMRWWMKX-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C12C3C4C5C3C1C5C24)=O

Computed Properties

• Exact Mass: 204.115029749g/mol
• Monoisotopic Mass: 204.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.380±0.06 g/cm3(Predicted)
• Boiling Point: 241.3±8.0 °C(Predicted)

Additional information on Tert-butyl cubane-1-carboxylate

Tert-butyl cubane-1-carboxylate (CAS No. 2385525-22-2): An Overview of Its Properties and Applications in Chemical and Pharmaceutical Research

Tert-butyl cubane-1-carboxylate (CAS No. 2385525-22-2) is a unique and intriguing compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound, characterized by its distinctive cubane core and tert-butyl ester functionality, offers a range of potential applications due to its structural properties and chemical reactivity.

The cubane core, a cubic arrangement of eight carbon atoms, is a fascinating structural motif that has been the subject of extensive research since its first synthesis in the 1960s. The high degree of symmetry and the strained nature of the cubane framework make it an ideal candidate for exploring novel chemical reactions and properties. The addition of a tert-butyl ester group to the cubane-1-carboxylic acid further enhances its utility by providing a stable and reactive functional group that can be readily manipulated in various synthetic transformations.

In recent years, Tert-butyl cubane-1-carboxylate has been investigated for its potential applications in organic synthesis, materials science, and drug discovery. One of the key areas of interest is its use as a building block in the synthesis of complex organic molecules. The strained cubane core can serve as a source of high-energy intermediates, which can undergo unique reactions that are not possible with more conventional molecular frameworks. This makes Tert-butyl cubane-1-carboxylate an attractive starting material for the development of new synthetic methodologies.

Another important application of Tert-butyl cubane-1-carboxylate is in the field of materials science. The unique electronic and mechanical properties of cubane-based compounds have led to their exploration in the development of advanced materials with potential applications in electronics, catalysis, and energy storage. For example, recent studies have shown that derivatives of cubane can exhibit enhanced conductivity and stability under various conditions, making them promising candidates for use in next-generation electronic devices.

In the pharmaceutical industry, Tert-butyl cubane-1-carboxylate has shown promise as a lead compound for drug discovery. The strained nature of the cubane core can influence the binding affinity and selectivity of molecules towards specific biological targets. This property has been leveraged in the design of novel inhibitors and modulators for various therapeutic targets. For instance, researchers have reported the synthesis and evaluation of cubane-based derivatives as potent inhibitors of protein-protein interactions, which are often challenging to target with traditional small molecules.

The synthesis of Tert-butyl cubane-1-carboxylate typically involves multi-step procedures that capitalize on the unique reactivity of the cubane core. One common approach is to start with the parent compound, cubane, and introduce functional groups through selective reactions. The tert-butyl ester group can be introduced via esterification reactions using tert-butanol or other suitable reagents. The resulting compound can then be further modified to access a wide range of derivatives with tailored properties.

The stability and reactivity of Tert-butyl cubane-1-carboxylate make it an excellent candidate for use in both academic research and industrial applications. Its ability to undergo selective transformations under mild conditions has made it a valuable tool for chemists working on complex synthetic problems. Additionally, its unique electronic properties have led to its exploration in various interdisciplinary fields, including materials science and biotechnology.

In conclusion, Tert-butyl cubane-1-carboxylate (CAS No. 2385525-22-2) is a versatile compound with a wide range of potential applications in chemical and pharmaceutical research. Its unique structural features and chemical reactivity make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new applications and uses for this fascinating compound will be discovered, contributing to advancements in multiple scientific disciplines.